[1-(1,3-Dioxoinden-2-yl)ethylideneamino]thiourea

• IUPAC Name: [1-(1,3-dioxoinden-2-yl)ethylideneamino]thiourea
• InChI: InChI=1S/C12H11N3O2S/c1-6(14-15-12(13)18)9-10(16)7-4-2-3-5-8(7)11(9)17/h2-5,9H,1H3,(H3,13,15,18)
• InChI Key: IJXHYMKUQQXMLM-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC(=S)N)C1C(=O)C2=CC=CC=C2C1=O
• Molecular Formula: C12H11N3O2S
• Molecular Weight: 261.30 g/mol
• CAS No.: 325699-54-5

Description

[1-(1,3-Dioxoinden-2-yl)ethylideneamino]thiourea is a chemical compound that has garnered attention in scientific research due to its potential biological activity and various applications. This compound is characterized by its unique structure, which includes an indene moiety and a thiourea group, making it a subject of interest in various fields of study.

Chemical Reactions Analysis

[1-(1,3-Dioxoinden-2-yl)ethylideneamino]thiourea can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: Reduction reactions can also be performed, typically using reducing agents such as hydrogen or metal hydrides.

Substitution: The thiourea group in the compound can participate in substitution reactions, where different substituents can replace the existing groups.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound’s biological activity makes it a candidate for studies related to enzyme inhibition and other biochemical processes.

Medicine: Research has investigated its potential therapeutic applications, including its role as a precursor for drug development.

Industry: The compound’s unique properties make it useful in the development of new materials and industrial processes.

Mechanism of Action

The mechanism by which [1-(1,3-Dioxoinden-2-yl)ethylideneamino]thiourea exerts its effects involves interactions with specific molecular targets and pathways. While detailed mechanistic studies are limited, it is believed that the compound can interact with enzymes and other proteins, potentially inhibiting their activity and affecting various biochemical pathways .

Comparison with Similar Compounds

When compared to other similar compounds, [1-(1,3-Dioxoinden-2-yl)ethylideneamino]thiourea stands out due to its unique structure and properties. Similar compounds include other indene derivatives and thiourea-based molecules, which may share some chemical reactivity but differ in their specific applications and biological activities .